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Documented Levels of L5 Siloxane

The following table summarizes the quantitative data available for L5 siloxane in recent studies. Please note

that the contexts are different (outdoor urban air vs. indoor experimental use), which influences the

concentration levels.

Other

Context - . Siloxanes Key Correlations/Observations Source
Concentration

Measured
Outdoor Median: 2.5 ng D3, D4, Concentrations of L5, L7, D4, D5, and [1]
Urban Air m—3 D5, D6, L7 D6 were significantly lower during
(NYC, the day than at night, consistent with
Summer) daytime oxidation by hydroxyl (OH)

radicals [1].

Indoor Hair Emission Factors D4, D5,D6  The study confirmed that D5 [2]
Care (EF): Not dominated VOC emissions. Emission

Experiments specifically
broken down for
L5

factors for total cVMS ranged from
110-1500 mgl/person and were
influenced by product type, styling tool
temperature, and hair length [2].
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Experimental Protocols for Measurement

The studies provide detailed methodologies for detecting and quantifying siloxanes like L5 in different

environments.

¢ Field Sampling of Outdoor Urban Air [1]:

o Sample Collection: Air samples were collected using a low-volume air sampler equipped with
solid-phase extraction (EVOLUTE EXPRESS ABN) cartridges.

o Sample Analysis: The collected samples were analyzed using Gas Chromatography with
Triple Quadrupole Tandem Mass Spectrometry (GC-MS/MS).

o Sampling Regimen: Samples were taken 3-5 times per day over approximately one month to
capture diurnal variations.

¢ Real-Time Indoor Emission Measurement [2]:

o Experimental Setup: Experiments were conducted in a controlled residential indoor
environment (a tiny house laboratory) to simulate real-world hair care routines.

o Analytical Instrumentation: A Proton-Transfer-Reaction Time-of-Flight Mass
Spectrometer (PTR-TOF-MS) was used for real-time, high-resolution measurement of volatile
organic compounds, including siloxanes.

o Data Utilization: The real-time concentration data was used in conjunction with a material
balance model to calculate emission factors for the activities.

Pathways and Experimental Workflows

The diagram below outlines the general pathway of siloxanes like L5 from source to eventual fate in the

atmosphere, which helps explain the observed diurnal concentration patterns.
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Interpretation of Available Evidence

¢ The primary correlation established for L5 siloxane is not with other VOCs, but with atmospheric
chemistry and time of day. The lower daytime concentrations are a direct result of its reaction with
hydroxyl radicals, a primary degradation pathway [1].

e Emission sources are strongly linked to the use of personal care and hair care products, with
emissions increasing with factors like population density and the use of high-heat styling tools [1] [2].
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e For a comparison guide, the most robust data currently available is for comparing the relative
concentrations and behaviors of different siloxane congeners (e.g., L5 vs. D5) rather than
between L5 and non-siloxane VOCs.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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